Cas no 1955514-22-3 (1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride)

• Product Name: 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride
• CAS No: 1955514-22-3
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 5525149
• Update Time: 2025-10-23

1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUORO-4-METHYLPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride

• Inchi： 1S/C10H14FN.ClH/c1-3-10(12)8-5-4-7(2)9(11)6-8;/h4-6,10H,3,12H2,1-2H3;1H
• InChI Key： CWKFVOFWZXWRDE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(F)C=1)(N)CC.Cl

Computed Properties

• Exact Mass: 203.088
• Monoisotopic Mass: 203.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Additional information on 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride

1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride (CAS No. 1955514-22-3): An Overview

1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride (CAS No. 1955514-22-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a hydrochloride salt of an amine derivative with a unique structural configuration that includes a fluorinated and methylated aromatic ring. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride consists of a propylamine chain attached to a 3-fluoro-4-methylphenyl ring, which is then protonated to form the hydrochloride salt. This configuration provides the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential therapeutic applications. Recent studies have highlighted the importance of fluorine and methyl substitutions in modulating the biological activity and pharmacokinetic profiles of small molecules, making this compound an interesting subject for further investigation.

In the context of medicinal chemistry, 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride has been explored for its potential as a lead compound in the development of new drugs. The introduction of fluorine atoms into organic molecules can significantly enhance their metabolic stability and bioavailability, which are key factors in drug design. Additionally, the presence of a methyl group can influence the lipophilicity and binding affinity of the molecule to its target receptors. These properties collectively contribute to the compound's potential as a therapeutic agent.

Recent research has focused on the pharmacological activities of 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride. Studies have shown that this compound exhibits selective binding to specific receptors, such as serotonin receptors (5-HT) and dopamine receptors (D2). This selective binding profile suggests that it may have applications in treating neurological disorders, including depression, anxiety, and schizophrenia. The ability to modulate these neurotransmitter systems is critical for developing effective treatments for mental health conditions.

Beyond its potential as a therapeutic agent, 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride has also been studied for its use as an intermediate in the synthesis of more complex molecules. Its versatile chemical structure allows it to serve as a building block in the development of novel compounds with diverse biological activities. For instance, it can be used in the synthesis of derivatives that exhibit enhanced potency or selectivity for specific targets.

The safety profile of 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 1-(3-Fluoro-4-methylphenyl)-propylamine hydrochloride (CAS No. 1955514-22-3) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to explore its full potential and refine its use in various medical applications.